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Compound of Interest

Compound Name: 6-Nitropyridine-3-sulfonyl fluoride

Cat. No.: B13260760

Get Quote

Chemical Identity & Physicochemical Profile[1][2][3]
[4]
6-Nitropyridine-3-sulfonyl fluoride is a heteroaromatic Sulfur(VI) electrophile. Unlike

standard benzenesulfonyl fluorides, the incorporation of a pyridine core and a nitro group

creates a highly electron-deficient scaffold. This unique electronic architecture enhances the

electrophilicity of the sulfur center, making it a "hot" warhead for covalent probe design and

fragment-based drug discovery (FBDD).

Core Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13260760#bc-rfq
https://www.benchchem.com/product/b13260760/docs?utm_src=pdf-body#6-nitropyridine-3-sulfonyl-fluoride-technical-guide-application-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13260760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Detail

CAS Number 1934726-28-9

IUPAC Name 6-Nitropyridine-3-sulfonyl fluoride

Molecular Formula C₅H₃FN₂O₄S

Molecular Weight 206.15 g/mol

SMILES O=C1=NC=C(S(F)(=O)=O)C=C1

InChI Key
Derived:[1][2][3]SYCLJYOYJXSGQJ-

UHFFFAOYSA-N

Appearance Off-white to pale yellow solid (typically)

Solubility
Soluble in DMSO, DMF, Acetonitrile, DCM;

hydrolytically unstable in basic aqueous media.

Structural Architecture
The molecule features a 3,6-disubstituted pyridine ring:

Position 3 (-SO₂F): The SuFEx warhead. Meta to the pyridine nitrogen, but electronically

coupled to the ring's deficiency.

Position 6 (-NO₂): A strong electron-withdrawing group (EWG) located ortho to the pyridine

nitrogen.

Electronic Consequence: The cooperative electron-withdrawing effects of the pyridine

nitrogen (–I, –M) and the nitro group (–I, –M) significantly deplete electron density from the

ring. This activates the sulfonyl fluoride for nucleophilic attack but also introduces a risk of

SNAr displacement at the C6 position (see Reactivity Profile).

Synthesis Methodologies
Preparation of 6-Nitropyridine-3-sulfonyl fluoride typically follows one of two robust

pathways: Oxidative Fluorination of Thioethers or Fluorination of Sulfinates. The sulfinate route

is often preferred for its operational simplicity and avoidance of chlorine gas.
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Pathway A: The Sulfinate Salt Strategy (Recommended)
This method utilizes sodium 6-nitropyridine-3-sulfinate as a stable precursor, converting it

directly to the sulfonyl fluoride via electrophilic fluorination.

Reagents: Sodium 6-nitropyridine-3-sulfinate, Selectfluor (or NFSI), Acetonitrile/Water.

Dissolution: Dissolve sodium 6-nitropyridine-3-sulfinate (1.0 eq) in a 1:1 mixture of

MeCN:H₂O.

Fluorination: Add Selectfluor (1.2 eq) portion-wise at 0°C. The reaction proceeds via a

radical-mediated oxidative fluorination mechanism.

Workup: Stir at room temperature for 2–4 hours. Extract with EtOAc, wash with brine, and

dry over Na₂SO₄.

Purification: Flash column chromatography (Hexane/EtOAc).

Pathway B: Oxidative Chlorination-Fluorination
Suitable when starting from the thiol or benzyl thioether.

Oxidative Chlorination: Treat 6-nitro-3-(benzylthio)pyridine with

-chlorosuccinimide (NCS) and HCl/AcOH to generate the sulfonyl chloride in situ.

Fluoride Exchange: Immediately treat the crude sulfonyl chloride with saturated aqueous

KHF₂ (Potassium Bifluoride) in MeCN.

Outcome: The bifluoride anion (

) acts as a potent nucleophile, displacing the chloride to form the stable S–F bond.

Synthesis Logic Diagram (Graphviz)
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Reaction Type
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Caption: Dual synthetic pathways accessing the target sulfonyl fluoride via sulfinate oxidation

or thiol-chloride exchange.[3][4][5]

Reactivity Profile & Expert Insights
The SuFEx Mechanism
Like other sulfonyl fluorides, this compound reacts via Sulfur(VI) Fluoride Exchange (SuFEx).[6]

[7] The S–F bond is remarkably stable to reduction and thermolysis but reacts specifically with

nucleophiles (Tyr-OH, Lys-NH₂, Ser-OH) under "click" conditions.

Activation: The reaction is often catalyzed by the local protein environment (H-bonding

networks) or by exogenous catalysts like DBU or silicon-based activators.

Selectivity: It targets Tyrosine and Lysine residues. The high electrophilicity of this specific

nitropyridine scaffold makes it capable of labeling less nucleophilic residues that standard

benzenesulfonyl fluorides might miss.

Critical Warning: The SNAr Competition
Expert Insight: Users must be aware of the "Dual Electrophile" nature of this molecule.

Site A (SuFEx): The Sulfonyl Fluoride at C3.
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Site B (SNAr): The C6 position bearing the Nitro group.

The Risk: The Nitro group at position 6 is ortho to the pyridine nitrogen. This makes it an

excellent leaving group for Nucleophilic Aromatic Substitution (SNAr). Strong nucleophiles

(e.g., thiols like Cysteine) may attack C6 and displace the nitro group instead of, or in

addition to, reacting at the sulfonyl fluoride.

Mitigation: To ensure SuFEx selectivity, avoid free thiols (Cys) in the buffer or use pH

conditions that favor O-nucleophiles (Tyr) over SNAr pathways.

Mechanistic Pathway Diagram (Graphviz)
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Caption: Competitive reactivity landscape showing the desired SuFEx pathway vs. the potential

SNAr side reaction at the C6-nitro position.

Applications in Drug Discovery[7][10]
Covalent Fragment Screening
This molecule serves as a high-value fragment for Electrophile-First Screening.

Method: A library of heteroaromatic sulfonyl fluorides is screened against a protein target

using Mass Spectrometry (Intact Protein MS).

Readout: A mass shift of +186 Da (Fragment – F) indicates covalent modification.
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Utility: Identifies cryptic pockets where a Tyrosine or Lysine is available for engagement. The

pyridine nitrogen can provide additional H-bonding interactions within the pocket, enhancing

affinity beyond simple covalent capture.

Chemical Biology Probes
Used to profile the reactivity of the proteome. The nitro group can be reduced (post-labeling) to

an amine, which serves as a handle for further functionalization (e.g., attaching a fluorophore

or biotin via amide coupling), effectively turning the probe into a "turn-on" reporter.

Safety & Handling Protocol
Corrosivity: Sulfonyl fluorides can hydrolyze to sulfonic acids and HF, particularly on contact

with moist surfaces. Handle in a fume hood.

Moisture Sensitivity: Store under inert atmosphere (Nitrogen/Argon) at -20°C.

Toxicity: The nitro-pyridine moiety is potentially mutagenic. Standard PPE (gloves, goggles,

lab coat) is mandatory. Avoid inhalation of dust/vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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